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Compound of Interest

Compound Name: Octatriacontane

Cat. No.: B166382 Get Quote

Essential Safety and Logistical Information for the Disposal of Octatriacontane

Octatriacontane, a long-chain alkane, is a common component in various research and

development applications. While some safety data sheets (SDS) indicate that it is not classified

as a hazardous waste, proper disposal is crucial to ensure laboratory safety and environmental

protection.[1] Disposal procedures should always align with local, state, and federal

regulations.[2] This guide provides a comprehensive overview of the recommended disposal

procedures for octatriacontane, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including gloves and safety glasses. Avoid creating dust when handling solid

octatriacontane.[3] In case of a spill, do not touch the material without suitable protection. The

spill area should be cleaned with soap and water and well-ventilated.[2] All waste materials

from the cleanup should be placed in a sealed plastic bag for disposal.[2]

Step-by-Step Disposal Protocol
The primary and most recommended method for the disposal of octatriacontane is through

incineration by a licensed chemical disposal service.[2][3]

Waste Collection and Storage:
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Collect waste octatriacontane in a clearly labeled, sealed container.

Store the container in a designated waste accumulation area, away from incompatible

materials.

Ensure the storage area is cool, dry, and well-ventilated.[1]

Disposal via Incineration:

One recommended method is to dissolve or mix the octatriacontane with a combustible

solvent.[2]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and scrubber.[2]

This process must be carried out in strict accordance with all applicable regulations.[2]

Alternatively, the material can be sent to a licensed chemical destruction plant for

controlled incineration.[3]

Alternative Disposal Considerations:

Some sources suggest that octatriacontane is not classified as hazardous waste.[1]

In such cases, and only if permitted by local regulations, small quantities might be

disposed of in a landfill.[1]

However, discharging octatriacontane into sewers should be avoided.[1]

It is critical to contact your local or state environmental agency to confirm specific rules

before considering any disposal method other than incineration.[2]

Quantitative Data Summary
For clarity, the following table summarizes the key physical and safety data for

octatriacontane relevant to its handling and disposal.
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Property Value Source

CAS Number 7194-85-6 [2]

Molecular Formula C38H78 [2]

Molecular Weight 535.03 g/mol

Appearance White solid/flakes [4]

Melting Point 77-79 °C

Solubility Insoluble in water [4]

Hazard Classification
Not classified as hazardous

under some regulations
[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

octatriacontane.
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Octatriacontane Disposal Decision Flowchart
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Disclaimer: This information is intended as a guide and does not replace the need to adhere to

institutional protocols and local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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